![molecular formula C19H24N2O4S B296593 2-(3-methyl-1-piperidinyl)-5-(2,4,5-trimethoxybenzylidene)-1,3-thiazol-4(5H)-one](/img/structure/B296593.png)
2-(3-methyl-1-piperidinyl)-5-(2,4,5-trimethoxybenzylidene)-1,3-thiazol-4(5H)-one
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Overview
Description
2-(3-methyl-1-piperidinyl)-5-(2,4,5-trimethoxybenzylidene)-1,3-thiazol-4(5H)-one, commonly known as MTB, is a synthetic compound that has been extensively studied for its potential therapeutic applications. MTB belongs to the class of thiazole derivatives and has shown promising results in various preclinical studies.
Mechanism of Action
MTB exerts its biological effects by inhibiting the activity of tubulin, a protein that plays a crucial role in cell division. MTB binds to the colchicine binding site on tubulin and prevents the polymerization of microtubules, which are essential for cell division. This leads to the inhibition of cell proliferation and induces apoptosis in cancer cells.
Biochemical and Physiological Effects
MTB has been shown to have significant antitumor activity in various preclinical studies. It inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. MTB has also been shown to have neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease. It prevents the aggregation of amyloid beta and alpha-synuclein, which are the hallmark proteins of these diseases.
Advantages and Limitations for Lab Experiments
MTB has several advantages for lab experiments. It is easy to synthesize and purify, and it has good solubility in common organic solvents. However, MTB has some limitations as well. It is relatively unstable and can degrade over time, which can affect the reproducibility of the experiments. MTB also has low water solubility, which can limit its use in some biological assays.
Future Directions
MTB has shown promising results in various preclinical studies, and there is a need for further research to explore its potential therapeutic applications. Some of the future directions for MTB research include:
1. Developing more stable derivatives of MTB that can be used in long-term studies.
2. Investigating the potential of MTB as a chemotherapeutic agent for the treatment of various types of cancer.
3. Studying the effects of MTB on other cellular processes and signaling pathways.
4. Exploring the potential of MTB as a therapeutic agent for other neurodegenerative diseases.
5. Investigating the safety and toxicity of MTB in animal models.
Conclusion
MTB is a synthetic compound that has shown promising results in various preclinical studies for its potential therapeutic applications. It inhibits the activity of tubulin and prevents the polymerization of microtubules, leading to the inhibition of cell proliferation and induction of apoptosis. MTB has significant antitumor and neuroprotective effects and has been studied for its potential applications in cancer, Alzheimer's disease, and Parkinson's disease. Further research is needed to explore the potential of MTB as a therapeutic agent for these diseases.
Synthesis Methods
MTB can be synthesized by the reaction of 2-amino-3-methyl-1-piperidine, 2,4,5-trimethoxybenzaldehyde, and 2-chloroacetyl chloride in the presence of triethylamine and acetic acid. The reaction takes place under reflux conditions and the product is obtained in good yield after purification.
Scientific Research Applications
MTB has been extensively studied for its potential therapeutic applications. It has shown promising results in various preclinical studies for the treatment of cancer, Alzheimer's disease, and Parkinson's disease. MTB has also been studied for its antifungal and antibacterial properties.
Properties
Molecular Formula |
C19H24N2O4S |
---|---|
Molecular Weight |
376.5 g/mol |
IUPAC Name |
(5Z)-2-(3-methylpiperidin-1-yl)-5-[(2,4,5-trimethoxyphenyl)methylidene]-1,3-thiazol-4-one |
InChI |
InChI=1S/C19H24N2O4S/c1-12-6-5-7-21(11-12)19-20-18(22)17(26-19)9-13-8-15(24-3)16(25-4)10-14(13)23-2/h8-10,12H,5-7,11H2,1-4H3/b17-9- |
InChI Key |
OORGEFKJKYQRFI-MFOYZWKCSA-N |
Isomeric SMILES |
CC1CCCN(C1)C2=NC(=O)/C(=C/C3=CC(=C(C=C3OC)OC)OC)/S2 |
SMILES |
CC1CCCN(C1)C2=NC(=O)C(=CC3=CC(=C(C=C3OC)OC)OC)S2 |
Canonical SMILES |
CC1CCCN(C1)C2=NC(=O)C(=CC3=CC(=C(C=C3OC)OC)OC)S2 |
Origin of Product |
United States |
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